Cas no 589489-37-2 (3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester)

3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester structure
589489-37-2 structure
Product Name:3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
CAS No:589489-37-2
MF:C15H15NO3
MW:257.284504175186
CID:1614949
Update Time:2024-09-13

3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
    • Inchi: 1S/C15H15NO3/c1-2-18-14-7-3-5-12(9-14)11-19-15(17)13-6-4-8-16-10-13/h3-10H,2,11H2,1H3
    • InChI Key: VFFWPVLYYVKART-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1C(OCC1=CC=CC(OCC)=C1)=O

Computed Properties

  • Exact Mass: 257.10525

Experimental Properties

  • Density: 1.160±0.06 g/cm3(Predicted)
  • Boiling Point: 386.6±22.0 °C(Predicted)
  • PSA: 48.42
  • pka: 3.09±0.10(Predicted)
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